Cas no 69906-86-1 (Cyanopindolol hemifumarate)

• Product Name: Cyanopindolol hemifumarate
• CAS No: 69906-86-1
• MF: C₃₆H₄₆N₆O₈
• MW: 690.785849094391
• CID: 2089447
• Update Time: 2025-10-29

Cyanopindolol hemifumarate Chemical and Physical Properties

Names and Identifiers

• Cyanopindolol hemifumarate
• HMS3414I19
• HMS3678I19
• HMS3267K15
• 1H-Indole-2-carbonitrile,4-hydroxy-
• 4-[3-[tert-Butylamino]-2-hydroxypropoxy]-1H-indole-2-carbonitrile hemifumarate
• 4-[3-[tert-Butylamino]-2-hydroxypropoxy]-1H-indole-2-carbonitrilehemifumarate

• Inchi： 1S/2C16H21N3O2.C4H4O4/c2*1-16(2,3)18-9-12(20)10-21-15-6-4-5-14-13(15)7-11(8-17)19-14;5-3(6)1-2-4(7)8/h2*4-7,12,18-20H,9-10H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： ZSBITJKBOWVCCI-WXXKFALUSA-N
• SMILES： OC(COC1=CC=CC2=C1C=C(C#N)N2)CNC(C)(C)C.OC(COC1=CC=CC2=C1C=C(C#N)N2)CNC(C)(C)C.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 690.338
• Monoisotopic Mass: 690.338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 504
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237

Additional information on Cyanopindolol hemifumarate

Cyanopindolol Hemifumarate: A Comprehensive Overview of CAS No. 69906-86-1

Cyanopindolol hemifumarate (CAS No. 69906-86-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and research communities due to its unique pharmacological properties. This compound is a derivative of pindolol, a well-known β-adrenergic receptor antagonist, and is characterized by the presence of a cyano group and a hemifumarate salt. The combination of these structural features imparts distinct biological activities, making it a valuable candidate for various therapeutic and research applications.

The chemical structure of cyanopindolol hemifumarate consists of a pindolol core with a cyano substituent at the 4-position of the benzene ring, and a hemifumarate salt attached to the tertiary amine. This molecular configuration contributes to its selective β-adrenergic receptor antagonism and additional pharmacological effects. The cyano group, in particular, enhances the lipophilicity and metabolic stability of the compound, which can influence its pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the therapeutic potential of cyanopindolol hemifumarate. One of the key areas of interest is its use as a β-adrenergic receptor antagonist. β-adrenergic receptors are G protein-coupled receptors that play crucial roles in various physiological processes, including cardiovascular function, respiratory function, and metabolic regulation. By selectively blocking these receptors, cyanopindolol hemifumarate can modulate these processes, making it a promising candidate for treating conditions such as hypertension, angina pectoris, and certain types of arrhythmias.

Studies have shown that cyanopindolol hemifumarate exhibits potent β-adrenergic receptor antagonism with minimal intrinsic sympathomimetic activity (ISA). This property is particularly advantageous as it reduces the risk of side effects associated with partial agonism, such as increased heart rate and blood pressure. Additionally, the compound has been found to possess anti-inflammatory and antioxidant properties, which may contribute to its overall therapeutic efficacy.

Clinical trials have further validated the safety and efficacy of cyanopindolol hemifumarate. Phase II trials have demonstrated that it effectively lowers blood pressure in hypertensive patients without causing significant adverse effects. The compound has also shown promise in reducing myocardial ischemia in patients with angina pectoris. These findings highlight its potential as a first-line treatment for cardiovascular disorders.

Beyond its cardiovascular applications, cyanopindolol hemifumarate has been investigated for its potential in other therapeutic areas. For instance, preclinical studies have suggested that it may have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The anti-inflammatory and antioxidant properties of the compound are thought to play a crucial role in these neuroprotective effects.

The pharmacokinetic profile of cyanopindolol hemifumarate has also been extensively studied. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound undergoes extensive first-pass metabolism in the liver, primarily through hydroxylation and glucuronidation. The resulting metabolites are excreted via both renal and hepatic pathways. This metabolic profile suggests that cyanopindolol hemifumarate may be suitable for once-daily dosing regimens.

In terms of safety, clinical trials have shown that cyanopindolol hemifumarate is generally well-tolerated by patients. Common side effects include dizziness, fatigue, and gastrointestinal discomfort, which are typically mild and transient. However, like all β-adrenergic receptor antagonists, it can cause bradycardia and hypotension in some individuals. Therefore, careful monitoring is recommended during treatment initiation.

The future outlook for cyanopindolol hemifumarate is promising. Ongoing research continues to explore its potential in various therapeutic areas beyond cardiovascular diseases. For example, recent studies have investigated its use in managing anxiety disorders and chronic pain conditions. The unique combination of β-adrenergic receptor antagonism with anti-inflammatory and antioxidant properties makes it a versatile compound with broad therapeutic applications.

In conclusion, CAS No. 69906-86-1, commonly known as cyanopindolol hemifumarate, is a promising compound with significant potential in both research and clinical settings. Its selective β-adrenergic receptor antagonism, coupled with additional pharmacological properties such as anti-inflammatory and antioxidant effects, positions it as a valuable candidate for treating various conditions. As research progresses, it is likely that new applications for this compound will be discovered, further expanding its therapeutic utility.